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Compound of Interest

Compound Name: Z-Glu-OBzl

Cat. No.: B554399

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals working with Z-Glu-OBzl (N-Carbobenzyloxy-L-
glutamic acid a-benzyl ester). The following procedures and data are intended to ensure the
safe handling, storage, and disposal of this compound, fostering a secure laboratory
environment.

Quantitative Data Summary

The following table summarizes the available physical and chemical properties of Z-Glu-OBzl.
It is important to note that specific quantitative safety data, such as occupational exposure
limits (OELS), are not readily available in standard safety data sheets.

Property Value Source
Chemical Formula C20H21NOe [1]
Molecular Weight 371.4 g/mol [1112]
Appearance White solid/powder [3]
Melting Point 162 - 167 °C [4]
Storage Temperature 2-8°C [5]
Solubility No data available [6]
Flash Point No data available [6]
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Personal Protective Equipment (PPE)

Standard laboratory PPE is required when handling Z-Glu-OBzl to minimize exposure risk. The

recommended PPE includes:

Eye Protection: Wear chemical safety goggles or glasses.[6]

Hand Protection: Chemical-resistant gloves are mandatory. While specific breakthrough
times for Z-Glu-OBzl are not available, nitrile or neoprene gloves are generally
recommended for handling solid chemicals.[6][7] Regularly inspect gloves for any signs of
degradation or puncture.

Skin and Body Protection: A standard laboratory coat should be worn.[6] For large quantities
or when generating dust, consider additional protection such as coveralls.

Respiratory Protection: If there is a risk of inhaling dust, a NIOSH-approved N95 (US) or
equivalent respirator should be used.[5]

Experimental Protocols: Safe Handling and Disposal

Handling:

Engineering Controls: Handle Z-Glu-OBzl in a well-ventilated area.[6] The use of a chemical
fume hood is recommended, especially when working with powders or generating dust.

Avoiding Ignition Sources: Keep the compound away from heat, sparks, and open flames as
a precautionary measure.[6]

Preventing Dust Formation: Handle the solid material carefully to avoid generating dust.[6]
Do not breathe dust.[8]

Personal Hygiene: Wash hands thoroughly after handling the compound and before eating,
drinking, or smoking.

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[6]
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o Recommended storage temperature is between 2-8°C.[5]
Spill Management:

o Small Spills: Carefully sweep or scoop up the spilled solid material and place it into a
suitable, labeled container for disposal.[6]

o Large Spills: Use a shovel to collect the material and place it into a convenient, labeled
waste disposal container.[6] Avoid generating dust during cleanup.

Disposal:

» Dispose of waste material in accordance with federal, state, and local environmental control
regulations.[6] Contact a licensed professional waste disposal service to dispose of this
material.

Logical Workflow for Safe Handling of Z-Glu-OBzl|

The following diagram illustrates the key steps for the safe handling of Z-Glu-OBzl, from
preparation to disposal.
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Caption: Workflow for the safe handling of Z-Glu-OBzl.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling Z-
Glu-OBzl]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b554399#personal-protective-equipment-for-handling-
z-glu-obzl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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